Cas no 880804-06-8 (2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 880804-06-8
• MF: C₁₆H₁₃F₃N₆OS
• MW: 394.374231100082
• CID: 5476654
• Update Time: 2025-06-10

2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C16H13F3N6OS/c17-16(18,19)10-4-3-5-11(8-10)22-13(26)9-27-15-24-23-14(25(15)20)12-6-1-2-7-21-12/h1-8H,9,20H2,(H,22,26)
• InChI Key： XQMNFFBCWVKSOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CSC1N(N)C(C2=NC=CC=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

Introduction to Compound with CAS No. 880804-06-8 and Its Applications in Modern Pharmaceutical Research

The compound identified by the CAS number 880804-06-8 is a highly specialized molecule with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. The full name of this compound is 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide, which highlights its complex and multifaceted nature. This introduction aims to provide a comprehensive overview of the compound's chemical properties, potential applications, and its relevance in contemporary scientific studies.

The molecular structure of this compound features several key functional groups that contribute to its distinctive reactivity and biological activity. The presence of an amino group, a pyridinyl ring, a 1,2,4-triazole ring, and a trifluoromethylphenyl moiety makes this molecule a candidate for various pharmaceutical applications. Specifically, the amino group and the sulfanyl group attached to the triazole ring can participate in hydrogen bonding and other interactions with biological targets, while the trifluoromethyl group often enhances metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurological disorders. The compound 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide has shown promise in preliminary studies as a potential lead compound for drug discovery. Its unique structural features suggest that it may interact with enzymes or receptors involved in these pathways, thereby offering therapeutic benefits.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further chemical modifications. Researchers have been exploring ways to optimize its pharmacological properties by introducing additional functional groups or altering existing ones. For instance, the pyridinyl ring can be modified to enhance solubility or improve target specificity, while the trifluoromethylphenyl moiety may be adjusted to fine-tune metabolic stability.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict the biological activity of novel compounds. The structure of 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide has been subjected to various computational analyses to identify potential binding sites and predict interaction modes with biological targets. These studies have provided valuable insights into how this compound might function at the molecular level and have guided further experimental investigations.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. The ability to modulate biological pathways with high precision is crucial for understanding disease mechanisms and developing effective treatments. The unique chemical properties of 880804-06-8 make it an attractive tool for investigating these processes.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These techniques include cross-coupling reactions, cyclization processes, and protective group strategies, which are essential for achieving the desired structural integrity.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies have been conducted on 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide to assess its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies are crucial for determining whether the compound is suitable for further development into a drug candidate.

The integration of cutting-edge technologies in drug discovery has significantly accelerated the process of identifying promising compounds like CAS No. 880804-06-8. High-throughput screening (HTS) techniques have been particularly useful in evaluating large libraries of compounds for their biological activity. Additionally, machine learning algorithms have been employed to predict drug-like properties and optimize molecular structures.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches and innovative technologies, scientists hope to unlock the full potential of this remarkable molecule.